Cas no 25456-85-3 (N-α-Z-L-Asparagine tert-Butyl Ester)

• Product Name: N-α-Z-L-Asparagine tert-Butyl Ester
• CAS No: 25456-85-3
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• MDL: MFCD00056253
• CID: 239528
• PubChem ID: 7015714
• Update Time: 2025-09-28

N-α-Z-L-Asparagine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Z-Asn-OtBu
• Nα-Z-L-asparagine tert-butyl ester
• tert-butyl (2S)-4-amino-4-oxo-2-(phenylmethoxycarbonylamino)butanoate
• Z-L-ASPARAGINE T-BUTYLESTER
• (S)-N-benzyloxycarbonylaspargine t-butyl ester
• Carbobenzoxy-L-asparagin-tert.-butylester
• tert-butyl (2S)-3-carbamoyl-2-[(phenylmethoxy)carbonylamino]propanoate
• Z-L-asparagine tert-butyl ester
• FD21187
• CS-0204264
• (S)-tert-butyl 4-amino-2-(benzyloxycarbonylamino)-4-oxobutanoate
• SCHEMBL6078490
• J-016000
• MFCD00056253
• N-carbobenzyloxyasparagine tert-butyl ester
• tert-butyl ((benzyloxy)carbonyl)-L-asparaginate
• DTXSID70426753
• CHLOOSRSKMKBDP-LBPRGKRZSA-N
• 25456-85-3
• AS-48992
• AKOS024386419
• N-α-Z-L-Asparagine tert-Butyl Ester

• MDL： MFCD00056253
• Inchi： 1S/C16H22N2O5/c1-16(2,3)23-14(20)12(9-13(17)19)18-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H2,17,19)(H,18,21)/t12-/m0/s1
• InChI Key： CHLOOSRSKMKBDP-LBPRGKRZSA-N
• SMILES： O(C([C@H](CC(N)=O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.15300
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 542 °C at 760 mmHg
• Flash Point: 281.6 °C
• PSA: 107.72000
• LogP: 2.58970

N-α-Z-L-Asparagine tert-Butyl Ester Security Information

• WGK Germany：3
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives